Cas no 2171212-84-1 ((2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid)

• Product Name: (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid
• CAS No: 2171212-84-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6592715
• PubChem ID: 165539434
• Update Time: 2025-05-21

(2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid
• (2R)-2-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]pentanoic acid
• 2171212-84-1
• EN300-1497784

• Inchi： 1S/C28H36N2O5/c1-4-9-25(27(32)33)30-26(31)15-19(14-18(2)3)16-29-28(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24-25H,4,9,14-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t19-,25+/m0/s1
• InChI Key： AXQNDPBHFRNPNN-UQBPGWFLSA-N
• SMILES： O(C(NC[C@H](CC(N[C@@H](C(=O)O)CCC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid

Recent Advances in the Study of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid (CAS: 2171212-84-1)

The compound (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid (CAS: 2171212-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in the development of peptide-based inhibitors for proteolytic enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study highlighted the compound's ability to form stable interactions with the active sites of these enzymes, thereby blocking their catalytic activity.

Another significant advancement is the use of this compound in the synthesis of peptide-drug conjugates (PDCs). PDCs are emerging as a promising class of therapeutics due to their ability to selectively deliver cytotoxic agents to tumor cells. A recent preprint on bioRxiv detailed a novel synthetic route utilizing (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid as a key intermediate, enabling the efficient production of PDCs with improved pharmacokinetic properties. The study reported enhanced tumor targeting and reduced off-target effects in preclinical models.

In addition to its therapeutic applications, this compound has also been investigated for its potential in chemical biology tools. Researchers have leveraged its Fmoc-protected amino group to develop fluorescent probes for real-time monitoring of enzymatic activity. A 2024 paper in ACS Chemical Biology described the design of such probes, which provided insights into the dynamics of enzyme-substrate interactions in live cells. This innovation opens new avenues for studying cellular processes at the molecular level.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity. A study published in Organic Process Research & Development in early 2024 reported a scalable method for the production of (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid, achieving >95% purity with minimal byproducts. This advancement is expected to facilitate its broader adoption in both academic and industrial settings.

In conclusion, the compound (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamidopentanoic acid (CAS: 2171212-84-1) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its versatile applications in drug development, enzyme inhibition, and chemical probes underscore its importance as a valuable tool for advancing biomedical research. Future studies are likely to explore its potential in other therapeutic areas, further solidifying its role in the field.